Cas no 144776-20-5 ((Decane-1,10-diyl)bis(triphenylphosphanium) dimethanesulfonate)

• Product Name: (Decane-1,10-diyl)bis(triphenylphosphanium) dimethanesulfonate
• CAS No: 144776-20-5
• MF: C₄₈H₅₆O₆P₂S₂
• MW: 855.032173156738
• CID: 2777792
• PubChem ID: 71345899
• Update Time: 2025-04-21

(Decane-1,10-diyl)bis(triphenylphosphanium) dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 144776-20-5
• (Decane-1,10-diyl)bis(triphenylphosphanium) dimethanesulfonate
• DTXSID20772136

• Inchi： 1S/C46H50P2.2CH4O3S/c1(3-5-25-39-47(41-27-13-7-14-28-41,42-29-15-8-16-30-42)43-31-17-9-18-32-43)2-4-6-26-40-48(44-33-19-10-20-34-44,45-35-21-11-22-36-45)46-37-23-12-24-38-46;2*1-5(2,3)4/h7-24,27-38H,1-6,25-26,39-40H2;2*1H3,(H,2,3,4)/q+2;;/p-2
• InChI Key： FSHFMFOMLOSGRT-UHFFFAOYSA-L
• SMILES： S(C)(=O)(=O)[O-].S(C)(=O)(=O)[O-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 854.29935584Da
• Monoisotopic Mass: 854.29935584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 58
• Rotatable Bond Count: 17
• Complexity: 748
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų